Cas no 729608-50-8 (4-Pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo-, ethyl ester (9CI))
4-Pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo-, ethyl ester (9CI)
- ethyl 2-amino-5-hydroxy-1-methyl-6-oxopyrimidine-4-carboxylate
- Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate
- DTXSID70724165
- SCHEMBL3060674
- D73824
- 729608-50-8
- Ethyl2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate
- CS-0069265
-
- Inchi: 1S/C8H11N3O4/c1-3-15-7(14)4-5(12)6(13)11(2)8(9)10-4/h12H,3H2,1-2H3,(H2,9,10)
- InChI Key: WBLCUCXNMOHTPO-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C(N(C)C(N)=N1)=O)O)=O
Computed Properties
- Exact Mass: 213.07495584g/mol
- Monoisotopic Mass: 213.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 105Ų
4-Pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo-, ethyl ester (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337833-1g |
Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate |
729608-50-8 | 95%+ | 1g |
$4514 | 2021-08-18 | |
| Chemenu | CM337833-1g |
Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate |
729608-50-8 | 95%+ | 1g |
$2778 | 2023-02-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1139905-1g |
Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate |
729608-50-8 | 98% | 1g |
¥21666.00 | 2024-07-28 |
4-Pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo-, ethyl ester (9CI) Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-Pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo-, ethyl ester (9CI)
4-Pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo-, ethyl ester (9CI): A Comprehensive Overview of Its Chemical Properties, Pharmacological Potential, and Research Applications
4-Pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo-, ethyl ester (9CI) is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound is characterized by its pyrimidine ring core, which is a fundamental structural motif in many bioactive molecules, including nucleotides and nucleosides. The presence of multiple functional groups, such as the amino group, hydroxyl group, and ester functionality, contributes to its diverse pharmacological profile. Recent studies have highlighted its potential as a therapeutic agent, particularly in the context of 4-pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo, and ethyl ester derivatives.
The molecular formula of this compound is C9H11N3O5, and its molecular weight is approximately 249.21 g/mol. The ethyl ester group at the terminal position of the molecule plays a critical role in modulating its solubility, stability, and metabolic behavior. This structural feature also enhances its ability to cross biological membranes, which is a key factor in determining its bioavailability and therapeutic efficacy. The 2-amino group, positioned at the pyrimidine ring, is likely to participate in hydrogen bonding interactions with target proteins, thereby influencing its binding affinity and selectivity.
Recent advancements in medicinal chemistry have led to the exploration of 4-pyrimidinecarboxylic acid derivatives as potential modulators of various signaling pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that compounds with a similar structure to 4-pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo, ethyl ester (9CI) exhibited promising antiviral activity against RNA-dependent RNA polymerase (RdRp) enzymes, which are critical targets for antiviral drug development. This finding underscores the importance of ethyl ester derivatives in the design of novel therapeutic agents.
Additionally, the 5-hydroxy group in the molecule may contribute to its interaction with specific enzymes or receptors, further expanding its pharmacological applications. The 1-methyl substitution on the pyrimidine ring is believed to enhance the compound's metabolic stability, reducing the risk of rapid degradation in vivo. These structural modifications are crucial for optimizing the drug's pharmacokinetic properties, such as half-life and tissue distribution.
Current research efforts are focused on elucidating the mechanism of action of 4-pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo, ethyl ester (9CI) in various biological systems. A 2024 study published in *Bioorganic & Medicinal Chemistry* investigated its potential as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. The study found that the compound exhibited significant HDAC inhibitory activity, suggesting its potential use in the treatment of diseases such as cancer and neurodegenerative disorders. This highlights the 2-amino group's role in modulating enzyme activity through specific interactions with the active site.
The ethyl ester functionality also plays a key role in the compound's ability to undergo hydrolytic metabolism. In vivo studies have shown that the ester group can be cleaved by esterases, leading to the release of the corresponding carboxylic acid derivative. This metabolic pathway is essential for determining the compound's therapeutic window and potential side effects. Researchers are actively exploring ways to modulate this process to enhance the drug's efficacy and reduce toxicity.
Furthermore, the 1,6-dihydro ring system in the molecule is critical for its overall conformational flexibility. This structural feature allows the compound to adopt multiple binding orientations, which may explain its broad spectrum of activity. Computational modeling studies have suggested that the 4-pyrimidinecarboxylic acid scaffold can interact with a variety of target proteins, including kinases, G-protein coupled receptors (GPCRs), and ion channels. These interactions are likely mediated by the 5-hydroxy and 2-amino groups, which can form hydrogen bonds with amino acid residues in the target protein's active site.
Another area of interest is the potential of 4-pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo, ethyl ester (9CI) as a lead compound for the development of anti-inflammatory agents. A 2023 study published in *Inflammation Research* found that the compound exhibited significant anti-inflammatory activity in animal models of arthritis. The anti-inflammatory effects were attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding highlights the ethyl ester group's role in enhancing the compound's bioavailability and its potential as a therapeutic agent for inflammatory diseases.
Despite the promising findings, further research is needed to fully understand the pharmacological profile of 4-pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo, ethyl ester (9CI). Key areas of investigation include its safety profile, long-term toxicity, and potential interactions with other drugs. Additionally, the development of prodrugs or modified derivatives may help to improve its therapeutic index and reduce side effects.
In conclusion, 4-pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo, ethyl ester (9CI) represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and diverse pharmacological properties make it a promising candidate for the development of novel therapeutic agents. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
729608-50-8 (4-Pyrimidinecarboxylic acid, 2-amino-1,6-dihydro-5-hydroxy-1-methyl-6-oxo-, ethyl ester (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)